Cas no 31652-50-3 (Urea,N-butyl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-)

• Product Name: Urea,N-butyl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-
• CAS No: 31652-50-3
• MF: C₁₁H₁₈N₄O₃
• MW: 254.285622119904
• CID: 310696
• PubChem ID: 208118
• Update Time: 2025-04-19

Urea,N-butyl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Urea,N-butyl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-
• 1-butyl-3-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)urea
• N-butyl-N'-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-4-pyrimidinyl)urea
• 1-Butyl-3-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)urea
• DTXSID10185539
• Uracil, 1,3-dimethyl-5-(butylurea)-
• 31652-50-3
• 1-(2,4-Diketo-1,3-dimethyl-1,2,3,4-tetrahydropyrimidin-6-yl)-3-butylurea
• AI-204/31699030
• Urea, 1-butyl-3-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-

• Inchi： 1S/C11H18N4O3/c1-4-5-6-12-10(17)13-8-7-9(16)15(3)11(18)14(8)2/h7H,4-6H2,1-3H3,(H2,12,13,17)
• InChI Key： SWIHMYMURMXGDI-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C=C(NC(NCCCC)=O)N1C)=O

Computed Properties

• Exact Mass: 254.13804
• Monoisotopic Mass: 254.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• PSA: 81.75